Cas no 64339-13-5 (1,2-Ethanediamine,N1-[3-(trimethoxysilyl)propyl]-, hydrochloride (1:1))
64339-13-5 structure
Product Name:1,2-Ethanediamine,N1-[3-(trimethoxysilyl)propyl]-, hydrochloride (1:1)
CAS No:64339-13-5
MF:C8H23ClN2O3Si
MW:258.81832242012
CID:504930
PubChem ID:116570
Update Time:2025-04-19
1,2-Ethanediamine,N1-[3-(trimethoxysilyl)propyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine,N1-[3-(trimethoxysilyl)propyl]-, hydrochloride (1:1)
- N-[3-(trimethoxysilyl)propyl]ethylenediamine monohydrochloride
- 1,2-Ethanediamine, N-(3-(trimethoxysilyl)propyl)-, monohydrochloride
- 1,2-Ethanediamine, N1-(3-(trimethoxysilyl)propyl)-, hydrochloride (1:1)
- 3-(2-Aminoethylamino)propyltrimethoxysilane monohydrochloride
- N-(3-(Trimethoxysilyl)propyl)ethylenediamine monohydrochloride
- DTXSID1070068
- NS00085883
- 1,2-Ethanediamine, N-[3-(trimethoxysilyl)propyl]-, monohydrochloride
- 64339-13-5
- EINECS 264-782-7
-
- Inchi: 1S/C8H22N2O3Si.ClH/c1-11-14(12-2,13-3)8-4-6-10-7-5-9;/h10H,4-9H2,1-3H3;1H
- InChI Key: SZBIXNNLIKDOEJ-UHFFFAOYSA-N
- SMILES: Cl.[Si](CCCNCCN)(OC)(OC)OC
Computed Properties
- Exact Mass: 258.11679
- Monoisotopic Mass: 258.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.7Ų
Experimental Properties
- PSA: 65.74
1,2-Ethanediamine,N1-[3-(trimethoxysilyl)propyl]-, hydrochloride (1:1) Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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